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Compound of Interest

Compound Name: Jatrophane 2

Cat. No.: B8260490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources and isolation

protocols for Jatrophane 2, a jatrophane diterpene polyester. The information is curated for

professionals in the fields of natural product chemistry, pharmacology, and drug development.

Natural Sources of Jatrophane 2 and Related
Diterpenes
Jatrophane 2 is a naturally occurring diterpene polyester that has been isolated from

Euphorbia peplus Linn., a plant belonging to the Euphorbiaceae family.[1] The Euphorbiaceae

family is a well-known and rich source of a wide variety of structurally diverse and biologically

active jatrophane diterpenes.[2][3]

Species from the Euphorbia and Jatropha genera are particularly prominent sources of these

compounds. Notable species from which jatrophane diterpenes have been isolated include:

Euphorbia peplus[1][4]

Euphorbia portlandica

Euphorbia segetalis

Euphorbia dendroides
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Euphorbia sororia

Euphorbia platyphyllos

Euphorbia nicaeensis

Euphorbia taurinensis

Jatropha curcas

These compounds are typically found in various parts of the plant, including the whole plant,

roots, and latex.

Isolation Methodologies
The isolation of Jatrophane 2 and other jatrophane diterpenes from their natural sources is a

multi-step process involving extraction followed by various chromatographic techniques. The

general workflow is outlined below.

General Experimental Workflow for Jatrophane Isolation
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General Workflow for the Isolation of Jatrophane Diterpenes

Extraction

Solvent Partitioning (Optional)

Chromatographic Purification

Structure Elucidation

Plant Material
(e.g., whole plant, roots, latex)

Drying and Grinding

Solvent Extraction
(e.g., Methanol, Ethanol, Chloroform)

Crude Extract

Partitioning between
immiscible solvents

(e.g., CHCl3 and MeOH/H2O)

Column Chromatography (CC)
(e.g., Silica Gel, Polyamide)

Fraction Collection

Further Purification
(e.g., Preparative TLC, HPLC)

Isolated Jatrophane Diterpenes
(e.g., Jatrophane 2)

Spectroscopic Analysis
(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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